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Compound of Interest

Compound Name: 7-Methoxy-2-methylquinoline

CAS No.: 19490-87-0

Cat. No.: B100065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 7-

methoxyquinoline derivatives, focusing on their anticancer and antimicrobial properties. The

information is compiled from recent studies to offer an objective overview, supported by

experimental data, to aid in drug discovery and development.

Anticancer Activity of 7-Methoxyquinoline
Derivatives
The 7-methoxyquinoline scaffold is a key pharmacophore in the design of novel anticancer

agents, often targeting crucial signaling pathways involved in tumor progression. The following

table summarizes the in vitro cytotoxic activity of various 7-methoxyquinoline and related

quinoline derivatives against several cancer cell lines.

Table 1: Anticancer Activity of Quinoline Derivatives
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Compoun
d ID

Core
Structure

R1 R2
Cancer
Cell Line

IC50 (µM)
Referenc
e

1a

7-Fluoro-4-

anilinoquin

oline

H 3-Bromo BGC823 3.63 [1]

1b

7-Fluoro-4-

anilinoquin

oline

H 3-Chloro BGC823 4.12 [1]

1f

7-Fluoro-4-

anilinoquin

oline

H 3-Ethynyl HeLa 10.18 [1]

1f

7-Fluoro-4-

anilinoquin

oline

H 3-Ethynyl BGC823 8.32 [1]

2i

8-Methoxy-

4-

anilinoquin

oline

Isopropyl H HeLa 7.15 [1]

2i

8-Methoxy-

4-

anilinoquin

oline

Isopropyl H BGC823 4.65 [1]

Gefitinib

4-

Anilinoquin

azoline

- - HeLa 17.12 [1]

Gefitinib

4-

Anilinoquin

azoline

- - BGC823 19.27 [1]

Note: The data highlights that substitutions on the 4-anilino ring and at other positions of the

quinoline core significantly influence the anticancer activity. For instance, compounds 1a-g, 2c,

2e, and 2i exhibited superior cytotoxic activities against the BGC823 cell line compared to the
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reference drug Gefitinib.[1] Notably, compound 2i, an 8-methoxy-4-anilinoquinoline derivative,

showed remarkable inhibitory effects on both HeLa and BGC-823 cells.[1]

Many of these quinoline derivatives exert their anticancer effects by inhibiting key protein

kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial

Growth Factor Receptor (VEGFR).

EGF/TGF-α EGFR
Binds

Dimerization &
Autophosphorylation

Grb2/SosActivates

PI3K
Activates7-Methoxyquinoline

Derivative
Inhibits

Ras Raf MEK ERK

Cell Proliferation,
Survival, Angiogenesis

Akt mTOR

Click to download full resolution via product page
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Antimicrobial Activity of 7-Methoxyquinoline
Derivatives
7-Methoxyquinoline derivatives have also been investigated for their potential as antimicrobial

agents. A notable series of 4-((7-methoxyquinolin-4-yl)amino)-N-

(substituted)benzenesulfonamide derivatives has shown promising activity against various

pathogenic microbes.

Table 2: Antimicrobial Activity of 4-((7-Methoxyquinolin-4-yl)amino)-N-

(substituted)benzenesulfonamide Derivatives
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Compound ID
Sulfonamide
Substituent (R)

E. coli (MIC,
µg/mL)

C. albicans
(MIC, µg/mL)

Reference

3a Sulfanilamide >500 >500 [2][3]

3c Sulfaguanidine 15.625 62.5 [2][3]

3d Sulfapyridine 15.625 31.25 [2][3]

3l Sulfamethazine 7.812 31.125 [2][3]

Structure-Activity Relationship (SAR) Insights: The antimicrobial activity of these derivatives is

significantly influenced by the nature of the substituent on the sulfonamide moiety.[2]

Compound 3l, bearing a sulfamethazine group, demonstrated the highest activity against E.

coli.[2][3] In general, derivatives with heterocyclic substituents on the sulfonamide nitrogen

showed better activity compared to those with open-chain substituents.[2]
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Synthesis of Antimicrobial Derivatives
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Experimental Protocols
MTT Assay for Anticancer Activity
This assay measures the metabolic activity of cells as an indicator of cell viability and

proliferation.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of

formazan produced is proportional to the number of viable cells.

Procedure:

Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴

cells/well and incubated for 24 hours to allow for cell attachment.

Compound Treatment: The cells are then treated with various concentrations of the 7-

methoxyquinoline derivatives and incubated for 48-72 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-

buffered saline) is added to each well, and the plate is incubated for another 4 hours at 37°C.

Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO)

is added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm or 570

nm using a microplate reader.

IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting

the percentage of cell viability against the logarithm of the compound concentration.

Broth Microdilution Method for Antimicrobial Activity
(MIC Determination)
This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent

required to inhibit the visible growth of a microorganism.
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Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of

the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the

agent that prevents visible growth.

Procedure:

Preparation of Inoculum: A standardized inoculum of the test microorganism (e.g., E. coli) is

prepared to a concentration of approximately 5 × 10⁵ colony-forming units (CFU)/mL.

Serial Dilution: The 7-methoxyquinoline derivatives are serially diluted in a 96-well microtiter

plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated at 37°C for 18-24 hours.

MIC Determination: The MIC is determined as the lowest concentration of the compound at

which no visible turbidity (growth) is observed.

Conclusion
The 7-methoxyquinoline scaffold continues to be a versatile and promising platform for the

development of novel therapeutic agents. Structure-activity relationship studies have

demonstrated that strategic modifications to this core structure can lead to potent and selective

anticancer and antimicrobial compounds. Further optimization of these derivatives, guided by

SAR insights and mechanistic studies, holds the potential for the discovery of new and effective

drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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